Cas no 87246-72-8 (1-deoxy-1-[dodecanoyl(methyl)amino]-d-glucitol)

• Product Name: 1-deoxy-1-[dodecanoyl(methyl)amino]-d-glucitol
• CAS No: 87246-72-8
• MF: C₁₉H₃₉NO₆
• MW: 377.516066789627
• CID: 1880871
• Update Time: 2022-09-22

1-deoxy-1-[dodecanoyl(methyl)amino]-d-glucitol Chemical and Physical Properties

Names and Identifiers

• 1-Deoxy-1-[dodecanoyl(methyl)amino]-D-glucitol
• 1-Deoxy-1-(methyl(1-oxododecyl)amino)-D-glucitol
• N-Lauroyl meglumine
• D-Glucitol, 1-deoxy-1-(methyl(1-oxododecyl)amino)-
• C12 Glucose amide
• GL 12
• GL 12 (carbohydrate)
• HXL 7658
• Lauric acid N-methylglucamide
• MEGA
• 1-deoxy-1-[methyl(1-oxododecyl)amino]-D-glucitol
• (2R,3R,4R,5S)-6-[(Methyl)dodecanoylamino]hexane-1,2,3,4,5-pentol
• 1-(Methyldodecanoylamino)-1-deoxo-D-glucose
• N-(1-Deoxo-D-glucose-1-yl)-N-methyllauric amide
• N-Methyl-N-dodecanoylglucamine
• Einecs 289-309-1
• 1-deoxy-1-[dodecanoyl(methyl)amino]-d-glucitol

• Inchi： 1S/C19H39NO6/c1-3-4-5-6-7-8-9-10-11-12-17(24)20(2)13-15(22)18(25)19(26)16(23)14-21/h15-16,18-19,21-23,25-26H,3-14H2,1-2H3/t15-,16+,18+,19+/m0/s1
• InChI Key： OGUKJRCPWCNIQL-QFHJOOASSA-N
• SMILES： C(N(C)C(=O)CCCCCCCCCCC)[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 17

Experimental Properties

• Density: 1.125